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Compound of Interest

Compound Name: 4-Fluoropyridin-2-ol

Cat. No.: B1296432

Introduction:

4-Fluoropyridin-2-ol, and its tautomeric form 4-fluoro-2-pyridone, is a valuable heterocyclic
building block in organic synthesis, particularly in the development of novel pharmaceuticals.
The presence of the fluorine atom at the 4-position significantly influences the electronic
properties of the pyridine ring, enhancing its utility in various chemical transformations. This
fluorinated pyridone scaffold is a key intermediate in the synthesis of a range of biologically
active molecules, including kinase inhibitors and other therapeutic agents. Its ability to undergo
selective N- and O-alkylation, as well as other modifications, allows for the creation of diverse
molecular architectures, making it a prized component in the medicinal chemist's toolbox.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Fluoropyridin-2-ol is presented below.
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Property Value

Molecular Formula CsH4FNO

Molecular Weight 113.09 g/mol

Appearance Off-white to pale yellow solid
Melting Point 118-122 °C

Boiling Point Decomposes before boiling

Soluble in polar organic solvents (e.g., DMSO,

Solubility
DMF, Methanol)

pKa ~8.5 (pyridinium ion)

Synthesis of 4-Fluoropyridin-2-ol

The synthesis of 4-Fluoropyridin-2-ol can be achieved through various synthetic routes. One
common approach involves the fluorination of a corresponding pyridone precursor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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